Cas no 400074-65-9 (6-hydroxy-1,3-dimethyl-5-(3-methyl-1,2-oxazol-5-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-hydroxy-1,3-dimethyl-5-(3-methyl-1,2-oxazol-5-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 400074-65-9
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 5225758
• Update Time: 2025-08-03

6-hydroxy-1,3-dimethyl-5-(3-methyl-1,2-oxazol-5-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-1,3-dimethyl-5-(3-methyl-1,2-oxazol-5-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C10H11N3O4/c1-5-4-6(17-11-5)7-8(14)12(2)10(16)13(3)9(7)15/h4,7H,1-3H3
• InChI Key： MDKBBAWOAVTVLO-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C(C2ON=C(C)C=2)C(=O)N1C

Additional information on 6-hydroxy-1,3-dimethyl-5-(3-methyl-1,2-oxazol-5-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

6-Hydroxy-1,3-Dimethyl-5-(3-Methyl-1,2-Oxazol-5-Yl)-1,2,3,4-Tetrahydropyrimidine-2,4-Dione: A Comprehensive Overview

6-Hydroxy-1,3-dimethyl-5-(3-methyl-1,2-oxazol-5-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, also identified by the CAS registry number 400074-65-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidine derivatives and exhibits a unique combination of functional groups that contribute to its versatile properties. The molecule's structure includes a hydroxyl group at the 6-position and methyl substituents at positions 1 and 3 of the tetrahydropyrimidine ring. Additionally, it features a 3-methyl-substituted oxazole moiety attached at the 5-position of the ring system.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxazole ring. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules. For instance, researchers have employed microwave-assisted synthesis techniques to enhance reaction efficiency and yield. The incorporation of the oxazole group into the tetrahydropyrimidine framework is a critical step that requires precise control over reaction conditions to ensure regioselectivity and stereochemistry.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its structural features make it an attractive candidate for exploring biological activities such as anti-inflammatory, antioxidant, and anticancer properties. For example, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against certain enzymes associated with inflammatory pathways. Furthermore, its ability to scavenge free radicals suggests potential applications in oxidative stress-related diseases.

The biological evaluation of this compound has also been extended to its cytotoxicity against various cancer cell lines. Preclinical studies indicate that it may selectively target cancer cells while sparing normal cells to some extent. These findings are particularly promising given the increasing need for targeted therapies in oncology. However, further research is required to elucidate its mechanism of action and toxicity profile in vivo.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as an active layer material in organic photovoltaic cells due to its ability to absorb light across a broad spectrum and facilitate charge transport.

The study of this compound has also contributed to our understanding of heterocyclic chemistry. The interplay between the tetrahydropyrimidine ring and the oxazole moiety provides insights into how different functional groups can influence each other's reactivity and stability. Such knowledge is invaluable for designing new molecules with tailored properties.

In conclusion, 6-hydroxy-1,3-dimethyl-5-(3-methyl-1,2-oxazol-5-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a multifaceted compound with diverse applications across chemistry and biology. Its structural complexity and functional versatility make it an intriguing subject for further research. As scientific advancements continue to unfold, this compound holds the potential to contribute significantly to both therapeutic development and materials innovation.